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Compound of Interest

Compound Name: 4-Acetylmorpholine

Cat. No.: B157445

This technical guide provides a comprehensive overview of 4-Acetylmorpholine, a versatile
chemical intermediate of significant interest to researchers, scientists, and professionals in drug
development and other chemical industries. This document details its chemical identity,
physicochemical properties, synthesis protocols, and key applications.

Chemical Identity

IUPAC Name: 1-(morpholin-4-yl)ethan-1-one[1]

Synonyms: A wide array of synonyms are used to identify 4-Acetylmorpholine in scientific
literature and commercial listings. These include:

N-Acetylmorpholine[1][2][3][4]
e 4-Acetylmorpholine[1][5]

e 1-(4-Morpholinyl)ethanone[1][6]
o Ethanone, 1-(4-morpholinyl)-[1]
» N-Acetylmorfolin[1][2]

« NSC 2764[1][6]

e 1-Morpholinoethanone[1][6]
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e Morpholine, 4-acetyl-[1][2]
o Acetomorpholide[6]

Physicochemical Properties

A summary of the key physicochemical properties of 4-Acetylmorpholine is presented in Table
1. This data is essential for its handling, application in reactions, and for analytical purposes.

Table 1: Physicochemical Properties of 4-Acetylmorpholine

Property Value References
Molecular Formula CeH11NO2 (1103114171
Molecular Weight 129.16 g/mol (1103114171
CAS Number 1696-20-4 [11[3114]
Appearance Colorless to slightly yellow 7]

clear liquid
Melting Point 14 °C (lit.) [71[8]
Boiling Point 240-245 °C (lit.) [8]
Density 1.116 g/mL at 25 °C (lit.) [8]
Flash Point >230 °F (>110 °C) [8]
Refractive Index n20/D 1.483 (lit.) [8]
Water Solubility Miscible [8]

Synthesis of 4-Acetylmorpholine

4-Acetylmorpholine is primarily synthesized through the acetylation of morpholine. Various
acetylating agents can be employed, with acetic anhydride and acetyl chloride being common
laboratory and industrial reagents. The following experimental protocols are based on
established synthetic methods.
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Experimental Protocol: Acetylation of Morpholine using
Acetic Anhydride

This protocol describes a common method for the preparation of 4-Acetylmorpholine.

Materials:

Morpholine

Acetic anhydride

Acetic acid (as solvent)

Sodium hydroxide solution (for neutralization)

Drying agent (e.g., anhydrous magnesium sulfate)

Organic solvent for extraction (e.g., dichloromethane)

Equipment:

Round-bottom flask with a reflux condenser and magnetic stirrer

Dropping funnel

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus
Procedure:

¢ Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser,
and dropping funnel, dissolve morpholine in acetic acid.
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» Addition of Acetylating Agent: Slowly add acetic anhydride to the morpholine solution via the
dropping funnel. The reaction is exothermic, and the addition rate should be controlled to
maintain a moderate temperature.

o Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain for
several hours to ensure the reaction goes to completion.[9]

o Work-up: Cool the reaction mixture to room temperature. Carefully neutralize the excess
acetic acid with a sodium hydroxide solution.

o Extraction: Extract the agueous mixture with an organic solvent such as dichloromethane.

e Drying and Concentration: Dry the combined organic extracts over a suitable drying agent
(e.g., anhydrous magnesium sulfate), filter, and concentrate the solvent using a rotary
evaporator.

« Purification: The crude product can be purified by distillation under reduced pressure to yield
pure 4-Acetylmorpholine.[6]

Synthesis Workflow

The general workflow for the synthesis and purification of 4-Acetylmorpholine is depicted in
the following diagram.
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Synthesis Workflow of 4-Acetylmorpholine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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